Cas no 6789-80-6 (cis-3-Hexenal Solution (~50% in Triacetin))
Technical Introduction: cis-3-Hexenal Solution (~50% in Triacetin)
cis-3-Hexenal is a highly reactive aldehyde with a fresh, green, grassy aroma, widely used in flavor and fragrance formulations. This solution, stabilized at approximately 50% in triacetin (glyceryl triacetate), offers improved handling and shelf life compared to the pure compound. Triacetin serves as an effective non-volatile solvent, reducing the compound's degradation while maintaining its olfactory profile. The solution is suitable for applications requiring precise dosing in food, beverage, and perfumery industries. Its consistent concentration ensures reproducibility in formulations. Proper storage under inert conditions is recommended to minimize oxidation. This product is ideal for research and industrial use where stability and controlled delivery are critical.
6789-80-6 structure
Product Name:cis-3-Hexenal Solution (~50% in Triacetin)
CAS No:6789-80-6
MF:C6H10O
MW:98.1430020332336
CID:510263
Update Time:2025-10-22
cis-3-Hexenal Solution (~50% in Triacetin) Chemical and Physical Properties
Names and Identifiers
-
- 3-Hexenal, (3Z)-
- (3Z)-hexenal
- cis-3-Hexenal
- 1-Ethyl-2-propylethylene
- 3-Heptylene
- CIS-3-HEPTENE
- cis-3-Hexenal solution
- cis-hept-3-ene
- FEMA 2561
- hept-3c-ene
- Heptene
- hex-3c-enal
- Z-3-Heptene
- cis-3-Hexenal Solution (~50% in Triacetin)
-
- Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3/b4-3-
- InChI Key： GXANMBISFKBPEX-ARJAWSKDSA-N
- SMILES： CC/C=C\CC=O
Computed Properties
- Exact Mass: 98.07320
- Monoisotopic Mass: 98.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 64.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
Experimental Properties
- Color/Form: Colorless liquid
- Density: 0.982 g/mL at 25 °C
- Melting Point: -78°C (estimate)
- Boiling Point: 20 °C0.2 mm Hg
- Flash Point: 140 °F
- Refractive Index: n20/D 1.44
- PSA: 17.07000
- LogP: 1.54160
- FEMA: 2561 | CIS-3-HEXENAL
cis-3-Hexenal Solution (~50% in Triacetin) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X81365-200mg |
Cis-3-hexenal |
6789-80-6 | 50% in triacetin， stabilized | 200mg |
¥228.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X81365-5g |
Cis-3-hexenal |
6789-80-6 | 50% in triacetin， stabilized | 5g |
¥2168.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X81365-1g |
Cis-3-hexenal |
6789-80-6 | 1g |
¥718.0 | 2021-09-07 | ||
| TRC | H294815-500mg |
cis-3-Hexenal Solution (~50% in Triacetin) |
6789-80-6 | 500mg |
$ 224.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H885984-5g |
cis-3-Hexenal solution |
6789-80-6 | 50% in triacetin, stabilized | 5g |
￥2,671.00 | 2022-01-11 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W256102-SAMPLE-K |
cis-3-Hexenal Solution (~50% in Triacetin) |
6789-80-6 | 50% in triacetin, stabilized | 2350.4 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W256102-25G-K |
cis-3-Hexenal Solution (~50% in Triacetin) |
6789-80-6 | 50% in triacetin, stabilized | 25G |
5839.51 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W256102-100G-K |
cis-3-Hexenal Solution (~50% in Triacetin) |
6789-80-6 | 50% in triacetin, stabilized | 100G |
21443.73 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W256102-1KG-K |
cis-3-Hexenal Solution (~50% in Triacetin) |
6789-80-6 | 50% in triacetin, stabilized | 1KG |
162320.99 | 2021-05-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H885984-200mg |
cis-3-Hexenal solution |
6789-80-6 | 50% in triacetin, stabilized | 200mg |
￥346.00 | 2022-01-11 |
cis-3-Hexenal Solution (~50% in Triacetin) Related Literature
-
Marcus Olofsson,Birgitta Ek-Olausson,Evert Ljungstr?m,Sarka Langer J. Environ. Monit. 2003 5 963
-
Marine Charlon,Alain Trachsel,Nicolas Paret,Laurence Frascotti,Damien L. Berthier,Andreas Herrmann Polym. Chem. 2015 6 3224
-
Massimo E. Maffei,Jürg Gertsch,Giovanni Appendino Nat. Prod. Rep. 2011 28 1359
-
Peter Neubert,Sarah Fuchs,Arno Behr Green Chem. 2015 17 4045
-
Peter Neubert,Sarah Fuchs,Arno Behr Green Chem. 2015 17 4045
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